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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Undecanenitrile, also known as 1-cyanodecane, is a colorless to pale yellow liquid with a

characteristic nitrile odor.[1] It serves as a versatile intermediate in organic synthesis, finding

applications in the production of fragrances, pharmaceuticals, and agrochemicals.[1] This

document provides an in-depth overview of the safety data for undecanenitrile, compiled from

various safety data sheets (SDS) and chemical databases, to ensure its safe handling and use

in a laboratory and industrial setting.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of undecanenitrile is fundamental to

its safe handling and for predicting its behavior in various experimental and industrial

processes. The following table summarizes the key quantitative data available for this

compound.
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Property Value Source(s)

Molecular Formula C₁₁H₂₁N [1][2][3]

Molecular Weight 167.29 g/mol

CAS Number 2244-07-7

Appearance Colorless to pale yellow liquid

Melting Point -16.0 °C (257.15 K)

Boiling Point 239.3 °C (512.45 K)

252.0 - 254.0 °C @ 760 mmHg

129 °C @ 11 mmHg

Density 0.8210 g/cm³

0.820 - 0.824 g/cm³ @ 20 °C

Flash Point
> 110 °C (> 230 °F) (Tag

Closed Cup)

100.6 °C

Vapor Pressure
0.019 mmHg @ 25 °C

(estimated)

0.0187 mmHg @ 25 °C

Refractive Index 1.431 - 1.435 @ 20 °C

1.433

Solubility
Limited solubility in water (< 1

g/100 mL)

Soluble in organic solvents like

hexane and dichloromethane

Water: 7.695 mg/L @ 25 °C

(estimated)

Soluble in alcohol
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Hazard Identification and Classification
Undecanenitrile is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

its acute toxicity upon ingestion, dermal contact, and inhalation, as well as its potential to cause

skin and eye irritation.

GHS Hazard Statements
The following table outlines the GHS hazard statements associated with undecanenitrile.

Hazard Code Statement Classification

H302 Harmful if swallowed
Acute toxicity, Oral (Category

4)

H312 Harmful in contact with skin
Acute toxicity, Dermal

(Category 4)

H332 Harmful if inhaled
Acute toxicity, Inhalation

(Category 4)

H315 Causes skin irritation Skin irritation (Category 2)

H319 Causes serious eye irritation Eye irritation (Category 2)

H335 May cause respiratory irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

Source:

GHS Pictograms and Signal Word
The hazard pictograms and signal word provide a quick visual reference to the types of

hazards associated with undecanenitrile.
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GHS Hazard Pictograms

Signal Word

Warning

Click to download full resolution via product page

Caption: GHS Pictogram and Signal Word for Undecanenitrile.

Exposure Controls and Personal Protection
To minimize the risk of exposure and ensure safe handling, appropriate engineering controls

and personal protective equipment (PPE) must be used.

Engineering Controls
Ventilation: Work with undecanenitrile should be conducted in a well-ventilated area. Use

only outdoors or in a well-ventilated area. Local exhaust ventilation is recommended to

control airborne concentrations below exposure limits.

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE for handling undecanenitrile.
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Recommended Personal Protective Equipment (PPE)

Handling Procedure

Eye/Face Protection
(Tightly fitting safety goggles)

Skin Protection
(Impervious, fire/flame resistant clothing and gloves)

Respiratory Protection
(Full-face respirator if exposure limits are exceeded)

Handling Complete Start Handling Undecanenitrile

Click to download full resolution via product page

Caption: Recommended PPE for handling undecanenitrile.

First-Aid Measures
In the event of exposure to undecanenitrile, immediate first-aid measures are crucial. The

following table summarizes the recommended procedures.
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Exposure Route First-Aid Measures Source(s)

Inhalation

Move the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Get medical

attention if you feel unwell.

Skin Contact

Take off contaminated clothing

immediately. Wash off

immediately with soap and

plenty of water while removing

all contaminated clothes and

shoes. Get medical attention if

skin irritation occurs.

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Get medical

attention if eye irritation

persists.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison center or

doctor/physician if you feel

unwell.

Fire-Fighting Measures
Undecanenitrile is a combustible liquid. Proper fire-fighting measures are necessary in case of

a fire involving this substance.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam. Water spray can also be used.
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Specific Hazards: In a fire, hazardous decomposition products such as nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO₂) may be produced.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and physicochemical

properties presented in this guide are not typically provided in standard Safety Data Sheets.

The data is generally derived from standardized testing methods, such as those established by

the Organisation for Economic Co-operation and Development (OECD) or other national and

international bodies. For specific experimental methodologies, it is recommended to consult

specialized toxicological and chemical testing literature.

Toxicological Information
Undecanenitrile is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and

serious eye irritation.

The following diagram illustrates the primary routes of exposure and the resulting health

effects.
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Routes of Exposure Health Effects

Inhalation Respiratory Irritation

Skin Contact Skin Irritation

Ingestion Harmful if Swallowed

Eye Contact Serious Eye Irritation

Click to download full resolution via product page

Caption: Primary routes of exposure and health effects of undecanenitrile.

Stability and Reactivity
Chemical Stability: Undecanenitrile is stable under recommended storage conditions.

Incompatible Materials: It is incompatible with strong oxidizing agents.

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and nitrogen oxides.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Waste should be sent to an approved waste disposal plant.
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This guide provides a comprehensive overview of the safety information for undecanenitrile. It

is essential for all personnel handling this chemical to be thoroughly familiar with this

information and to adhere to all recommended safety procedures. Always refer to the most

current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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